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For Researchers, Scientists, and Drug Development Professionals

Introduction

Rosthornin B (Ros B) is a natural diterpenoid compound that has demonstrated significant
therapeutic potential in preclinical in vivo models of inflammatory diseases. These application
notes provide a summary of the available data and detailed protocols for replicating key in vivo
experiments. Rosthornin B exerts its anti-inflammatory effects by directly targeting and
inhibiting the NLRP3 inflammasome, a key component of the innate immune system involved in
the pathogenesis of various inflammatory conditions. The primary mechanism of action
involves the blockade of the NEK7-NLRP3 interaction, which is crucial for NLRP3
inflammasome assembly and activation.[1][2]

Mechanism of Action: NLRP3 Inflammasome
Inhibition

Rosthornin B has been identified as a potent and specific inhibitor of the NLRP3
inflammasome.[1] Its mechanism does not affect upstream events such as potassium efflux or
the production of mitochondrial reactive oxygen species (ROS). Instead, Rosthornin B directly
binds to the NLRP3 protein, preventing its interaction with NEK7. This disruption of the NEK7-

NLRP3 axis inhibits the assembly and subsequent activation of the NLRP3 inflammasome,
leading to reduced production of pro-inflammatory cytokines IL-1(3 and IL-18.
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Administer Rosthornin B
(10 mg/kg, i.p.)

Induce Septic Shock
(LPS, 20 mg/kg, i.p.)

Wait 50 minutes

Serum Collection (4h)
for Cytokine Analysis
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Induce Colitis
(3% DSS in drinking water)

Daily Rosthornin B Treatment
(10 mg/kg, i.p.)

Daily Monitoring:
- Body Weight
- Disease Activity Index (DAI)

Final Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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